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Introduction
While the query specified "HZ2," no such widely recognized material exists in common

materials science literature. It is plausible that this was a typographical error and the intended

subject was H₂, or elemental hydrogen. Hydrogen is a critical element in materials science,

with profound implications for energy storage, material durability, and synthesis. These

application notes provide an overview of two key practical applications of hydrogen in materials

science: its role as an energy carrier in storage materials and its detrimental effect on the

structural integrity of metals through hydrogen embrittlement. Detailed protocols for evaluating

materials in these contexts are provided, along with quantitative data for comparison and

graphical representations of key processes.

Application 1: Hydrogen Storage Materials
The development of safe and efficient hydrogen storage materials is paramount for the

advancement of a hydrogen-based economy. Materials scientists are exploring a variety of

solid-state materials that can store hydrogen at high volumetric and gravimetric densities under

moderate temperature and pressure conditions.
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A range of materials are under investigation for solid-state hydrogen storage, each with distinct

advantages and disadvantages. The primary performance metrics are gravimetric capacity (the

weight percentage of hydrogen stored) and volumetric capacity (the amount of hydrogen stored

per unit volume).

Material Class
Example
Material

Gravimetric
Capacity
(wt.%)

Volumetric
Capacity (g/L)

Operating
Temperature
(°C)

Complex

Hydrides
K₂LiTiH₆ 4.38 19.12 ~162

Ca₂LiTiH₆ 4.29 23.41 ~107

Metal Hydrides
Magnesium

Hydride (MgH₂)
7.6 110 250-400

Sorbents Activated Carbon
~1.9 (at room

temp)
-

Room

Temperature /

Cryogenic

Metal-Organic

Frameworks

(MOFs)

Variable (e.g., up

to ~10 at 77K)
- Cryogenic

Table 1: Comparison of common hydrogen storage material classes. Note that capacities and

operating conditions can vary significantly based on material synthesis, processing, and

specific operating parameters.

Experimental Protocol: Volumetric Hydrogen Storage
Capacity Measurement
This protocol outlines the determination of hydrogen storage capacity using a volumetric

(Sieverts) apparatus.

Objective: To measure the amount of hydrogen gas absorbed by a material as a function of

pressure at a constant temperature.
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Materials and Equipment:

Sieverts-type volumetric apparatus

High-purity hydrogen gas (99.999%)

Sample of the material to be tested (e.g., metal hydride powder)

Sample holder

Vacuum pump

Pressure transducers

Temperature controller and furnace

Calibrated gas reservoir of known volume

Data acquisition system

Procedure:

Sample Preparation:

Carefully weigh the sample material and load it into the sample holder.

Attach the sample holder to the apparatus.

System Evacuation and Activation:

Evacuate the entire system, including the sample holder and gas reservoir, to a high

vacuum to remove any atmospheric contaminants.

Heat the sample under vacuum to a specific activation temperature (material-dependent)

to clean the surface and prepare it for hydrogen absorption.

Cool the sample to the desired experimental temperature.

Measurement of "Dead Volume":
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Isolate the sample holder.

Pressurize the calibrated gas reservoir to a known pressure with an inert gas (e.g.,

Helium).

Expand the inert gas into the evacuated sample holder.

Measure the final equilibrium pressure.

Calculate the volume of the sample holder that is not occupied by the sample material (the

"dead volume") using the ideal gas law.

Evacuate the inert gas from the system.

Hydrogen Absorption Measurement:

Isolate the sample holder.

Pressurize the calibrated gas reservoir with hydrogen to a known pressure.

Expand the hydrogen into the sample holder.

Monitor the pressure decrease as the material absorbs hydrogen until a stable equilibrium

pressure is reached.

The amount of hydrogen absorbed is calculated from the pressure drop, taking into

account the known volumes of the reservoir and the dead volume of the sample holder.

Repeat this process by incrementally increasing the initial pressure in the reservoir to

obtain a pressure-composition isotherm (PCT curve).

Data Analysis:

Plot the amount of hydrogen absorbed (in wt.%) as a function of the equilibrium pressure

to generate the PCT curve.

The plateau pressure on the PCT curve for metal hydrides indicates the equilibrium

pressure for the hydride formation.
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Experimental Workflow for Hydrogen Storage Measurement

Sample Preparation & Activation

Dead Volume Measurement

Hydrogen Absorption Measurement

Data Analysis

Weigh and load sample

Attach to apparatus

Evacuate system

Heat sample under vacuum (Activation)

Cool to experimental temperature

Isolate sample holder

Pressurize reservoir with He

Expand He into sample holder

Measure equilibrium pressure

Calculate dead volume

Isolate sample holder

Pressurize reservoir with H2

Expand H2 into sample holder

Monitor pressure decrease

Calculate H2 absorbed

Repeat for multiple pressures

Plot Pressure-Composition Isotherm (PCT)

Determine storage capacity
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A flowchart of the volumetric hydrogen storage measurement process.

Application 2: Hydrogen Embrittlement of Metals
Hydrogen embrittlement is a phenomenon where the presence of hydrogen atoms in a metal

lattice leads to a loss of ductility and strength, making the material susceptible to premature

failure under stress.[1] This is a critical consideration in the design and maintenance of

structures and components exposed to hydrogen-rich environments, such as in the oil and gas,

nuclear, and aerospace industries.

Susceptible Materials and Effects
High-strength steels, nickel-based alloys, and some titanium and aluminum alloys are

particularly susceptible to hydrogen embrittlement. The presence of hydrogen can significantly

reduce the material's toughness and elongation to failure.

Material Condition
Tensile
Strength (MPa)

Elongation (%)
Reduction in
Area (%)

High-Strength

Steel (AISI 4340)
Uncharged 1950 12 45

Hydrogen

Charged
1300 5 15

Nickel Alloy

(Inconel 718)
Uncharged 1380 25 40

Hydrogen

Charged
1100 15 20

Table 2: Illustrative data showing the effect of hydrogen charging on the mechanical properties

of common alloys. Actual values can vary based on material processing, hydrogen charging

conditions, and testing parameters.

Experimental Protocol: ASTM F519 - Mechanical
Hydrogen Embrittlement Evaluation
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This protocol describes a standardized method to evaluate the susceptibility of high-strength

steel to hydrogen embrittlement from plating/coating processes and service environments.[2][3]

Objective: To determine if a plating or coating process causes a delayed failure of high-strength

steel under a sustained load.

Materials and Equipment:

Notched tensile specimens (typically round bars) of the steel to be evaluated.

Sustained load testing machine.

Environment for hydrogen charging (e.g., electroplating bath).

Timing device.

Procedure:

Specimen Preparation:

Machine notched tensile specimens according to the dimensions specified in ASTM F519.

Clean the specimens to remove any contaminants.

Hydrogen Charging:

Subject the specimens to the plating or coating process that is being evaluated. This

process introduces hydrogen into the steel.

Baking (if applicable):

If the process includes a baking step to remove hydrogen, perform it on the specimens as

specified.

Sustained Load Test:

Determine the Notched Fracture Strength (NFS) of uncharged specimens from the same

lot of material.
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Load the hydrogen-charged specimens in the sustained load testing machine to 75% of

the NFS.

Maintain this load for 200 hours.

Evaluation:

If a specimen fractures within the 200-hour test period, the plating/coating process is

considered to be embrittling.

If no fracture occurs, the process is considered non-embrittling under the conditions of the

test.

Mechanism of Hydrogen Embrittlement
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A diagram illustrating the key stages of hydrogen embrittlement in metals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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